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Compound of Interest

Compound Name: Imicyafos

Cat. No.: B1258118 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

standardized methodologies for assessing the solubility and stability of the organophosphorus

nematicide, imicyafos. While specific quantitative data for its behavior in various organic

solvents and its degradation kinetics are not extensively available in public literature, this

document furnishes researchers with the established protocols to generate such data,

alongside a putative degradation pathway based on the chemistry of analogous compounds.

Physicochemical Properties of Imicyafos
Imicyafos, with the IUPAC name [1-[ethoxy(propylsulfanyl)phosphoryl]-3-ethylimidazolidin-2-

ylidene]cyanamide, is a synthetic phosphonothioate nematicide. Understanding its solubility

and stability is critical for formulation development, environmental fate assessment, and

toxicological studies.

Solubility
The solubility of a compound dictates its dissolution rate and bioavailability. It is a key

parameter in designing effective formulations and understanding its environmental distribution.

Data Presentation: Imicyafos Solubility

While it is reported that imicyafos is soluble in many organic solvents, specific quantitative

data is sparse in publicly accessible literature. The known aqueous solubility is presented
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below.[1]

Solvent Temperature (°C) Solubility (g/L) Citation

Water 20 77.6 [1]

Various Organic

Solvents
Not Specified Soluble [1]

Note: Analytical methods for residue analysis frequently use solvents such as acetonitrile,

acetone, methanol, and toluene, implying good solubility in these media. However, specific

saturation concentrations are not provided.[2]

Stability
The stability of imicyafos is influenced by environmental factors such as pH, temperature, and

light. Degradation via hydrolysis and photolysis are primary pathways for organophosphorus

compounds.[3][4] Currently, specific half-life (DT₅₀) data for the hydrolysis and photolysis of

imicyafos in aqueous solutions are not available in the reviewed literature.[5] General

information indicates that the compound is stable under normal handling conditions, but

sunlight and heat should be avoided.[1]

Experimental Protocols
To address the gap in quantitative data, this section details the standardized experimental

protocols that researchers can employ to determine the solubility and stability of imicyafos.

These methodologies are based on internationally recognized OECD (Organisation for

Economic Co-operation and Development) guidelines.

Protocol for Aqueous Solubility Determination (Adapted
from OECD Guideline 105)
This protocol describes the flask method, suitable for substances with solubilities greater than

10⁻² g/L, such as imicyafos.[6][7][8]

Objective: To determine the saturation mass concentration of imicyafos in water at a given

temperature.
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Materials:

Imicyafos (analytical standard)

Deionized or distilled water

Constant temperature apparatus (e.g., water bath or incubator) capable of maintaining ±

0.5°C

Glass flasks with stoppers

Centrifuge (temperature-controlled)

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

Calibrated pH meter

Procedure:

Preliminary Test: To estimate the approximate solubility and equilibration time, add about 0.1

g of imicyafos to a 10 mL measuring cylinder. Add water in stepwise increments, shaking for

10 minutes after each addition, until the substance dissolves. This helps determine the

amount of substance for the definitive test.[8]

Equilibration: Prepare at least three flasks. To each, add an amount of imicyafos in excess

of its estimated solubility to a known volume of water.

Incubation: Seal the flasks and agitate them in a constant temperature bath set at 20°C. To

ensure equilibrium is reached, a preliminary study on the time required for saturation is

recommended. A common approach is to agitate the flasks for different durations (e.g., 24,

48, and 72 hours).[8]

Phase Separation: After equilibration, allow the flasks to stand in the constant temperature

bath to let the excess solid settle. Centrifuge an aliquot of each solution at the test

temperature to remove any suspended material.[6]

Analysis: Carefully remove a sample from the clear, supernatant aqueous phase. Determine

the concentration of imicyafos using a validated, substance-specific analytical method (e.g.,
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HPLC).

Validation: Equilibrium is considered reached if the concentration values from the different

equilibration times do not differ by more than 15%.[8] The final solubility is reported as the

mean of at least the last two determinations.

Workflow for Solubility Determination (OECD 105)
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Preparation

Equilibration & Sampling

Analysis

Add excess Imicyafos
to water in flasks

Place in constant temp.
bath (e.g., 20°C)

Agitate for set times
(e.g., 24h, 48h, 72h)

Let settle, then centrifuge
at test temperature

Sample clear aqueous phase

Quantify Imicyafos
(e.g., by HPLC)

Check for equilibrium
(concentrations stable?)

No, extend time

Report mean solubility

Yes
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Preliminary Test

Definitive Test

Data Analysis

Prepare Imicyafos solution
in pH 4, 7, 9 buffers

Incubate at 50°C
in dark for 5 days

Analyze concentration

Degradation > 10%?

Prepare solutions for
unstable pH values

Yes

Calculate rate constant (k)
and half-life (DT50)

No (Stable)

Incubate at 25°C in dark

Sample at intervals

Analyze for parent
& degradation products

Plot ln(conc) vs. time

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imicyafos

O-ethyl S-propyl
phosphonothioic acid

Hydrolysis
(P-N bond cleavage)

(E)-3-ethyl-2-(cyanamino)imidazolidine

 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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